Cas no 88975-95-5 (Cyanic acid, 2-(cyanomethyl)phenyl ester)

• Product Name: Cyanic acid, 2-(cyanomethyl)phenyl ester
• CAS No: 88975-95-5
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 617376
• PubChem ID: 71321179
• Update Time: 2025-04-19

Cyanic acid, 2-(cyanomethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyanic acid, 2-(cyanomethyl)phenyl ester
• [2-(cyanomethyl)phenyl] cyanate
• DTXSID00751025
• CS-0458602
• 2-(2-cyanatophenyl)acetonitrile
• 2-(Cyanomethyl)phenyl cyanate
• 88975-95-5

• Inchi： 1S/C9H6N2O/c10-6-5-8-3-1-2-4-9(8)12-7-11/h1-4H,5H2
• InChI Key： VTFSLUHREMFJGN-UHFFFAOYSA-N
• SMILES： O(C#N)C1C=CC=CC=1CC#N

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.8Ų